Cas no 61556-45-4 (Guanosine5'-(tetrahydrogen triphosphate), 3'-O-methyl-)

• Product Name: Guanosine5'-(tetrahydrogen triphosphate), 3'-O-methyl-
• CAS No: 61556-45-4
• MF: C₁₁H₁₈N₅O₁₄P₃
• MW: 537.207005023956
• CID: 513542
• PubChem ID: 137151308
• Update Time: 2025-04-19

Guanosine5'-(tetrahydrogen triphosphate), 3'-O-methyl- Chemical and Physical Properties

Names and Identifiers

• Guanosine5'-(tetrahydrogen triphosphate), 3'-O-methyl-
• 3'-O-methylguanosine triphosphate

• Inchi： 1S/C11H18N5O14P3/c1-26-7-4(2-27-32(22,23)30-33(24,25)29-31(19,20)21)28-10(6(7)17)16-3-13-5-8(16)14-11(12)15-9(5)18/h3-4,6-7,10,17H,2H2,1H3,(H,22,23)(H,24,25)(H2,19,20,21)(H3,12,14,15,18)
• InChI Key： OHOBECDATGAGJW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(C(C(N2C=NC3C(NC(N)=NC2=3)=O)O1)O)OC

Computed Properties

• Exact Mass: 537.00644
• Monoisotopic Mass: 537.00631126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 284Ų

Experimental Properties

• PSA: 283.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Deoxyribo- and ribonucleoside phosphonates Purine ribonucleoside phosphonates